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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed framework for the radiographic evaluation of Kri
paste as a pulpectomy obturating material in primary teeth. The protocols are synthesized from

established methodologies in pediatric dentistry to ensure rigorous and reproducible

assessment of treatment outcomes.

Introduction and Background
Kri paste, an iodoform-based root canal filling material, has been utilized in pediatric

endodontics for the treatment of nonvital primary teeth. Its resorbable nature and antimicrobial

properties are considered advantageous. Radiographic evaluation is the primary method for

assessing the long-term success of pulpectomy procedures, providing objective evidence of

periapical healing, material resorption, and potential adverse effects on succedaneous teeth.

Accurate and standardized radiographic assessment is critical for clinical trials and the

development of new endodontic materials.

Experimental Protocols
Patient Selection and Preoperative Evaluation Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1172498?utm_src=pdf-interest
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inclusion Criteria: Select patients with a nonvital primary molar requiring a pulpectomy.

Diagnosis should be based on clinical signs (e.g., history of spontaneous pain, presence of a

sinus tract, abscess) and radiographic evidence of pulp necrosis (e.g., furcation or periapical

radiolucency). The tooth must be restorable, and there should be minimal to no pathologic

root resorption.

Exclusion Criteria: Exclude teeth with extensive pathologic root resorption (more than one-

third of the root length), internal resorption, or significant loss of supporting bone structure.[1]

Patients with systemic diseases that could affect healing should also be excluded.

Preoperative Radiograph: Obtain a standardized preoperative periapical radiograph using a

paralleling technique with a film/sensor holder to ensure reproducibility. This radiograph

serves as the baseline for all subsequent evaluations. It is essential for assessing initial bone

loss, root morphology, and the position of the succedaneous tooth bud.[1][2]

Pulpectomy and Obturation Protocol (based on Holan &
Fuks, 1993)

Access and Canal Preparation: After local anesthesia and rubber dam isolation, create an

access cavity. Remove necrotic pulp tissue using barbed broaches. Prepare the root canals

with endodontic files (e.g., up to #35), irrigating with saline solution.[3][4]

Drying: Thoroughly dry the canals with sterile paper points.[1][4]

Obturation: Fill the canals with Kri paste using a Lentulo spiral filler on a low-speed

handpiece to ensure a dense and well-adapted fill.[3][4]

Immediate Postoperative Radiograph: Take a radiograph immediately after obturation to

assess the quality of the fill.[3][4] Categorize the fill as:

Flush Fill: The material is at the radiographic apex of the root canal.

Overfilled: The material is extruded beyond the radiographic apex.

Underfilled: The material is more than 2mm short of the radiographic apex.[1]
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Follow-up Schedule: Obtain standardized periapical radiographs at scheduled follow-up

intervals. A typical schedule includes 6, 12, 24, and 48 months post-treatment.[1][3] The

follow-up interval in key studies has ranged from 12 to over 48 months.[3]

Standardization: Utilize the same radiographic technique (paralleling technique with holders)

and exposure parameters at each follow-up appointment to ensure comparability of the

images.

Blinded Evaluation: Radiographic assessments should be performed by at least two

calibrated examiners who are blinded to the treatment details to minimize bias. Inter-

examiner reliability should be established using statistical measures like the Kappa

coefficient.

Radiographic Success Criteria:

Absence of Pathologic Resorption: No evidence of new or progressive pathologic external

or internal root resorption.

Bone Healing: A decrease in the size of or complete resolution of any pre-existing

periapical or furcal radiolucency. There should be no new radiolucent areas.

Normal Succedaneous Tooth Development: The underlying permanent tooth bud should

show no signs of developmental abnormalities or altered eruption path.

Material Resorption: The extruded Kri paste should show signs of resorption over time.

Ideally, the material within the canal resorbs at a rate similar to the physiologic resorption

of the primary tooth roots.

Radiographic Failure Criteria:

Increased Radiolucency: An increase in the size of a pre-existing radiolucent lesion or the

appearance of a new lesion.

Pathologic Root Resorption: Evidence of progressive external or internal root resorption

that was not present at baseline.
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Lack of Healing: Persistence of a periapical or furcal radiolucency without any signs of

reduction after a reasonable observation period (e.g., 12 months).

Data Presentation
The following tables summarize the quantitative data from a key retrospective study comparing

the radiographic success of Kri paste and Zinc Oxide-Eugenol (ZOE) in pulpectomies of

nonvital primary molars.

Table 1: Overall Radiographic Success and Failure Rates of Kri Paste vs. ZOE Pulpectomies

Filling Material
Number of
Teeth

Follow-up
(Months)

Overall
Success Rate
(%)

Overall Failure
Rate (%)

Kri Paste 44 12 - >48 84% 16%

ZOE 34 12 - >48 65% 35%

Source: Holan, G., & Fuks, A. B. (1993). A comparison of pulpectomies using ZOE and KRI
paste in primary molars: a retrospective study. Pediatric dentistry, 15(6), 403–407.[3][4]

Table 2: Radiographic Success and Failure Rates Based on Filling Quality

Filling Material Filling Quality Success Rate (%) Failure Rate (%)

Kri Paste Overfilled 79% 21%

Underfilled 86% 14%

Flush Fill 100% 0%

ZOE Overfilled 41% 59%

Underfilled 83% 17%

Flush Fill 89% 11%

Source: Holan, G., & Fuks, A. B. (1993). A comparison of pulpectomies using ZOE and KRI
paste in primary molars: a retrospective study. Pediatric dentistry, 15(6), 403–407.[3][4]
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Visualizations
The following diagrams illustrate the workflow for radiographic evaluation and the decision-

making process based on radiographic findings.
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Radiographic evaluation workflow for Kri paste pulpectomies.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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